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An In-depth Technical Guide to (2-Chlorophenyl)diphenyl-methanol-d5

For Researchers, Scientists, and Drug Development Professionals

Introduction

(2-Chlorophenyl)diphenyl-methanol-d5 is the deuterium-labeled form of (2-
Chlorophenyl)diphenyl-methanol. Deuterated compounds are valuable tools in analytical and
pharmaceutical research. The primary application of (2-Chlorophenyl)diphenyl-methanol-d5
is as an internal standard for quantitative analysis by techniques such as Nuclear Magnetic
Resonance (NMR), Gas Chromatography-Mass Spectrometry (GC-MS), and Liquid
Chromatography-Mass Spectrometry (LC-MS).[1] Stable isotope labeling with deuterium
provides a compound that is chemically almost identical to the analyte of interest but has a
different mass, allowing for precise and accurate quantification by mass spectrometry.

The non-deuterated analog, (2-Chlorophenyl)diphenyl-methanol, is known to be an antifungal
agent and a weak calcium channel blocker.[2][3] It is also a known impurity and synthetic
intermediate of the antifungal drug Clotrimazole. This guide provides a comprehensive
overview of the chemical properties, applications, and relevant experimental methodologies for
(2-Chlorophenyl)diphenyl-methanol-d5.
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Chemical Properties and Data

A summary of the key quantitative data for (2-Chlorophenyl)diphenyl-methanol-d5 and its

non-deuterated analog is presented below.

(2-Chlorophenyl)diphenyl-

(2-Chlorophenyl)diphenyl-

Property

methanol-d5 methanol
Molecular Formula C19H10DsCIO C19H15CIO
Molecular Weight ~299.81 g/mol 294.77 g/mol [4]
Monoisotopic Mass 299.1125 Da 294.0811 Da

CAS Number 1219802-30-8 66774-02-5[2]
(2-
(2-chlorophenyl)(phenyl- )
IUPAC Name chlorophenyl)diphenylmethano
d5)phenylmethanol |
O_
0_
) Chlorophenyldiphenylmethanol
Synonyms Chlorophenyldiphenylmethanol ) )
45 , 2-Chlorotritanol, Clotrimazole
Impurity A
Melting Point Data not readily available 84-86 °C
Boiling Point Data not readily available Data not readily available
Solubility Data not readily available Data not readily available
XLogP3 4.7 4.7[5]
) 1-2 pM (for sl(AHP) inhibition)
ICso Not applicable

[3]4]

Applications in Research and Development

The primary utility of (2-Chlorophenyl)diphenyl-methanol-d5 lies in its application as an

internal standard in quantitative analytical methods. The use of a stable isotope-labeled internal

standard is considered the gold standard in quantitative mass spectrometry for its ability to

correct for variability in sample preparation, matrix effects, and instrument response.
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The non-deuterated compound, (2-Chlorophenyl)diphenyl-methanol, has been investigated for
its biological activity. It is characterized as a weak calcium channel blocker and an antifungal
drug that acts by blocking the function of a calcium ionophore in fungal cells.[2]

Experimental Protocols
Synthesis of (2-Chlorophenyl)diphenyl-methanol

A general method for the synthesis of the non-deuterated (2-Chlorophenyl)diphenyl-methanol
involves the reaction of a Grignard reagent with a benzophenone derivative. A representative
protocol is as follows:

o Grignard Reagent Formation: In a flame-dried, three-necked flask under an inert atmosphere
(e.g., argon or nitrogen), magnesium turnings are suspended in anhydrous tetrahydrofuran
(THF). A solution of 2-chlorobromobenzene in anhydrous THF is added dropwise to initiate
the formation of (2-chlorophenyl)magnesium bromide. The reaction mixture is typically stirred
at room temperature until the magnesium is consumed.

o Reaction with Benzophenone: A solution of benzophenone in anhydrous THF is added
dropwise to the freshly prepared Grignard reagent at 0 °C.

e Quenching and Extraction: After the addition is complete, the reaction is allowed to warm to
room temperature and stirred until completion (monitored by Thin Layer Chromatography).
The reaction is then carefully quenched with a saturated aqueous solution of ammonium
chloride. The aqueous layer is extracted with an organic solvent such as ethyl acetate.

 Purification: The combined organic extracts are washed with brine, dried over anhydrous
sodium sulfate, filtered, and concentrated under reduced pressure. The resulting crude
product is purified by flash column chromatography on silica gel to yield (2-
Chlorophenyl)diphenyl-methanol.

Use of (2-Chlorophenyl)diphenyl-methanol-d5 as an
Internal Standard in LC-MS/MS

The following is a representative protocol for the quantification of (2-Chlorophenyl)diphenyl-
methanol in a biological matrix (e.g., plasma) using (2-Chlorophenyl)diphenyl-methanol-d5
as an internal standard.
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e Preparation of Stock and Working Solutions:

Prepare a stock solution of (2-Chlorophenyl)diphenyl-methanol (the analyte) in a suitable
organic solvent (e.g., methanol or acetonitrile) at a concentration of 1 mg/mL.

Prepare a stock solution of (2-Chlorophenyl)diphenyl-methanol-d5 (the internal
standard) in the same solvent at a concentration of 1 mg/mL.

From these stock solutions, prepare a series of calibration standards by spiking the
analyte into the biological matrix of interest.

Prepare a working solution of the internal standard at a fixed concentration.

o Sample Preparation (Protein Precipitation):

[¢]

o

[e]

o

[¢]

To 100 pL of each calibration standard, quality control sample, and unknown sample, add
a fixed volume (e.g., 20 L) of the internal standard working solution.

Add a protein precipitating agent (e.g., 300 pL of cold acetonitrile).
Vortex the samples vigorously to ensure thorough mixing and protein precipitation.
Centrifuge the samples at high speed (e.g., >10,000 x g) to pellet the precipitated proteins.

Transfer the supernatant to a clean tube or a 96-well plate for analysis.

e LC-MS/MS Analysis:

o

Liquid Chromatography (LC) Conditions:
» Column: A C18 reversed-phase column is typically suitable.

= Mobile Phase: A gradient elution with a mobile phase consisting of water with a small
amount of acid (e.g., 0.1% formic acid) as mobile phase A and an organic solvent (e.g.,
acetonitrile or methanol with 0.1% formic acid) as mobile phase B.

» Flow Rate: A typical flow rate would be in the range of 0.3-0.6 mL/min.
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» [njection Volume: A small volume (e.g., 5-10 pL) of the prepared sample is injected onto
the column.

o Mass Spectrometry (MS) Conditions:

= |onization Mode: Electrospray ionization (ESI) in positive ion mode is generally suitable
for this type of compound.

» Detection Mode: Selected Reaction Monitoring (SRM) or Multiple Reaction Monitoring
(MRM) is used for quantification. This involves monitoring a specific precursor ion to
product ion transition for both the analyte and the internal standard.

o Data Analysis:
o The peak areas of the analyte and the internal standard are integrated.

o A calibration curve is constructed by plotting the ratio of the analyte peak area to the
internal standard peak area against the concentration of the calibration standards.

o The concentration of the analyte in the unknown samples is determined from the
calibration curve.

Visualizations
Experimental Workflow for Internal Standard Use
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Workflow for (2-Chlorophenyl)diphenyl-methanol-d5 as an Internal Standard
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Caption: Workflow for using (2-Chlorophenyl)diphenyl-methanol-d5 in LC-MS/MS.
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Simplified Signaling Pathway

Simplified Mechanism of Action as a Calcium Channel Blocker

(2-Chlorophenyl)diphenyl-methanol

Caz+ (Extracellular) Blockade

e/
Ceu\‘/\emb\?«{e

Voltage-Gated
Calcium Channe

:

Ca?* (Intracellular)

:

Reduced Cellular Response
(e.g., Muscle Contraction, Neurotransmitter Release)

Click to download full resolution via product page

Caption: Mechanism of (2-Chlorophenyl)diphenyl-methanol as a Ca2* channel blocker.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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